Cas no 120698-41-1 (1,8-bis(4-propoxyphenyl)octane-1,8-dione)

• Product Name: 1,8-bis(4-propoxyphenyl)octane-1,8-dione
• CAS No: 120698-41-1
• MF: C₂₆H₃₄O₄
• MW: 410.545768260956
• CID: 2617230
• PubChem ID: 14171053
• Update Time: 2025-04-21

1,8-bis(4-propoxyphenyl)octane-1,8-dione Chemical and Physical Properties

Names and Identifiers

• 1,8-bis(4-propoxyphenyl)octane-1,8-dione
• 120698-41-1
• DTXSID40556879

• Inchi： 1S/C26H34O4/c1-3-19-29-23-15-11-21(12-16-23)25(27)9-7-5-6-8-10-26(28)22-13-17-24(18-14-22)30-20-4-2/h11-18H,3-10,19-20H2,1-2H3
• InChI Key： QGANEFWTVJQTDB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OCCC)CCCCCCC(C1C=CC(=CC=1)OCCC)=O

Computed Properties

• Exact Mass: 410.24570956Da
• Monoisotopic Mass: 410.24570956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 15
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 52.6Ų